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Compound of Interest

Compound Name: BI-1230

Cat. No.: B10787474

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes the publicly available information regarding BI-1230. As
a preclinical chemical probe intended for research purposes, a comprehensive toxicology
profile, as would be expected for a clinical drug candidate, is not available in the public domain.
The information herein is intended to guide research use and should not be interpreted as a
complete safety assessment.

Introduction

BI-1230 is a potent and highly selective inhibitor of the Hepatitis C Virus (HCV) NS3 protease.
[1] It is provided by Boehringer Ingelheim through its opnMe portal as a chemical probe for
preclinical research.[1] Its primary utility lies in studying the function of the HCV NS3 protease
and in the investigation of potential antiviral therapies. Given its status as a research tool, it has
not undergone formal regulatory toxicology studies required for human clinical trials.

Mechanism of Action

The HCV genome is translated into a single large polyprotein, which must be cleaved by viral
and host proteases to yield functional viral proteins essential for replication. The HCV NS3
protease is a viral serine protease responsible for several of these cleavages. BI-1230 acts as
a competitive inhibitor of the NS3 protease, binding to its active site and preventing the
processing of the viral polyprotein. This inhibition effectively blocks the viral replication cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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